Cas no 2137813-00-2 (Benzene, 1-(1-ethynylcyclopropyl)-3-methyl-)

• Product Name: Benzene, 1-(1-ethynylcyclopropyl)-3-methyl-
• CAS No: 2137813-00-2
• MF: C₁₂H₁₂
• MW: 156.223683357239
• CID: 5263799
• Update Time: 2025-07-15

Benzene, 1-(1-ethynylcyclopropyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-ethynylcyclopropyl)-3-methyl-

• Inchi： 1S/C12H12/c1-3-12(7-8-12)11-6-4-5-10(2)9-11/h1,4-6,9H,7-8H2,2H3
• InChI Key： MGGIGXUXSXWDNU-UHFFFAOYSA-N
• SMILES： C1(C2(C#C)CC2)=CC=CC(C)=C1

Additional information on Benzene, 1-(1-ethynylcyclopropyl)-3-methyl-

Benzene, 1-(1-ethynylcyclopropyl)-3-methyl- (CAS No. 2137813-00-2): A Comprehensive Overview in Modern Chemical Research

Benzene, 1-(1-ethynylcyclopropyl)-3-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2137813-00-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic aromatic derivatives, characterized by its unique structural framework that integrates a benzene ring with ethynyl and cyclopropyl substituents. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of Benzene, 1-(1-ethynylcyclopropyl)-3-methyl- consists of a benzene core substituted with a 1-ethynyl group at the first position and a 3-methyl group at the third position. Additionally, the cyclopropyl group is attached to the ethynyl substituent, creating a complex three-dimensional arrangement. This structural complexity not only influences its reactivity but also opens up diverse possibilities for its application in synthetic pathways and biological interactions.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. The unique structural features of Benzene, 1-(1-ethynylcyclopropyl)-3-methyl- have positioned it as a promising intermediate in the synthesis of bioactive molecules. Specifically, the ethynyl group can participate in various chemical reactions such as Sonogashira coupling, which is widely used in pharmaceutical synthesis to form carbon-carbon bonds. This reactivity makes it an attractive building block for constructing more complex molecules with potential therapeutic applications.

Moreover, the cyclopropyl group introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. Such structural elements are often exploited to enhance binding affinity and selectivity in drug design. For instance, studies have shown that cyclopropyl-substituted compounds can exhibit improved metabolic stability and reduced toxicity compared to their non-substituted counterparts. These properties are particularly valuable in the development of next-generation therapeutics where efficacy and safety are paramount.

The pharmaceutical industry has been increasingly interested in exploring novel scaffolds that can lead to breakthrough treatments for various diseases. Benzene, 1-(1-ethynylcyclopropyl)-3-methyl- has emerged as a key intermediate in this context due to its ability to serve as a precursor for multiple drug candidates. Researchers have leveraged its structural versatility to develop compounds with potential applications in oncology, neurology, and infectious diseases. For example, derivatives of this molecule have shown promise in inhibiting specific enzymes involved in cancer cell proliferation and neurological disorders.

One of the most compelling aspects of Benzene, 1-(1-ethynylcyclopropyl)-3-methyl- is its role in facilitating the development of small molecule inhibitors with high specificity. The precise arrangement of functional groups allows for fine-tuning of electronic properties, which is crucial for achieving optimal binding to biological targets. This level of control is essential for designing drugs that minimize off-target effects and enhance therapeutic outcomes. Recent advancements in computational chemistry have further accelerated the process by enabling virtual screening and molecular docking studies to predict potential interactions.

The synthesis of Benzene, 1-(1-ethynylcyclopropyl)-3-methyl- involves multi-step organic transformations that highlight its synthetic utility. Key steps include the introduction of the ethynyl group via cross-coupling reactions and subsequent functionalization at the cyclopropyl position. These synthetic strategies require precise control over reaction conditions to ensure high yields and purity. The development of novel catalytic systems has been instrumental in improving these processes, making it more feasible to produce this compound on an industrial scale.

In addition to its pharmaceutical applications, Benzene, 1-(1-ethynylcyclopropyl)-3-methyl- has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing advanced materials with tailored properties. For instance, researchers have explored its potential use in creating conductive polymers and organic semiconductors due to its ability to form stable conjugated systems. Similarly, derivatives of this compound have been investigated as novel agrochemicals with enhanced efficacy against pests and pathogens.

The growing interest in green chemistry has also influenced research on Benzene, 1-(1-ethynylcyclopropyl)-3-methyl motor. Efforts are underway to develop synthetic routes that minimize waste generation and reduce environmental impact. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing. By adopting greener methodologies, researchers hope to make processes more efficient while maintaining high standards of product quality.

Future directions in the study of Benzene, 1-(1-ethynylcyclopropyl)-3-methyl motor include exploring its potential as a lead compound for drug discovery programs. Advances in biocatalysis and flow chemistry may further enhance its synthesis and application scope. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in unlocking its full therapeutic potential.

In conclusion, Benzene, 1-(1-ethynylcyclopropyl)-3-methyl motor (CAS No. 2137813-00-2) represents a significant advancement in modern chemical research due to its unique structural features and versatile applications. Its role as an intermediate in pharmaceutical synthesis underscores its importance as a building block for developing novel therapeutics. As research continues to evolve，this compound is poised to play an even greater role in addressing some of the most pressing challenges in medicine and materials science.